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Compound of Interest

N-Acetyl-S-(carbamoylethyl)-L -
Compound Name:
cysteine-d3

Cat. No.: B587962

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-(carbamoylethyl)-L-cysteine-d3 is the deuterium-labeled form of N-Acetyl-S-
(carbamoylethyl)-L-cysteine (AAMA), a significant urinary metabolite of acrylamide. Acrylamide
Is a process-formed contaminant found in a variety of cooked foods and is classified as a
probable human carcinogen. Consequently, the accurate quantification of AAMA in biological
matrices is crucial for assessing human exposure to acrylamide. N-Acetyl-S-
(carbamoylethyl)-L-cysteine-d3 serves as an ideal internal standard for mass spectrometry-
based analytical methods due to its chemical and physical similarity to the unlabeled analyte,
ensuring reliable and precise quantification.

This technical guide provides a comprehensive overview of N-Acetyl-S-(carbamoylethyl)-L-
cysteine-d3, including its chemical properties, its role in the metabolic pathway of acrylamide,
and detailed experimental protocols for its use in bioanalytical applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Acetyl-S-(carbamoylethyl)-L-
cysteine-d3 is presented in the table below.
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Property

Value

Chemical Name

N-(Acetyl-d3)-S-(3-amino-3-oxopropyl)-L-

cysteine
Synonyms AAMA-d3
CAS Number 1795786-57-0
Molecular Formula CsH11D3N204S
Molecular Weight 237.29 g/mol
Purity >95% (HPLC)[1]

Isotopic Purity

98.6%[2]

Appearance Off-White to White Semi-Solid
- Soluble in Chloroform, Dichloromethane, and
Solubility
DMSO
Storage 2-8°C, protected from air and light

Biological Significance and Metabolic Pathway

N-Acetyl-S-(carbamoylethyl)-L-cysteine (AAMA) is a mercapturic acid derivative formed from

the detoxification of acrylamide. The metabolic pathway involves the conjugation of acrylamide

with glutathione (GSH), a reaction that can be catalyzed by glutathione S-transferases (GSTSs).

The resulting glutathione conjugate is then further metabolized through a series of enzymatic

steps to yield AAMA, which is subsequently excreted in the urine. The deuterium-labeled

internal standard, N-Acetyl-S-(carbamoylethyl)-L-cysteine-d3, follows the same analytical

workflow as the endogenous AAMA, allowing for accurate correction of matrix effects and

variations in sample processing.

Below is a diagram illustrating the metabolic pathway of acrylamide to AAMA.
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+ Glutathione (GSH) -
.Acrylamide (GST catalyzed) > -Glutalhione Conjugate Metabolic Processing > N»AcetyI-S-(cark():'T'ayAI()ethyl)»L-cystelne Urinary Excretion

Urine Sample

(Spike with N-Acetyl-S-(carbamoylethyl)-L-cysteine-da

Acidify Sample
(e.g., with formic acid)
Load onto SPE Cartridge
(e.g., C18)
Wash Cartridge
(e.g., with water/methanol)
Elute AAMA and Internal Standard
(e.g., with methanol or acetonitrile)
(Evaporate to Dryness)
(Reconstitute in Mobile Phase)

Analyze by LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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